An In-depth Technical Guide to the Mechanism of Action of MB-108 (C134)
An In-depth Technical Guide to the Mechanism of Action of MB-108 (C134)
For Researchers, Scientists, and Drug Development Professionals
Introduction
MB-108, also known as C134, is a second-generation, genetically engineered oncolytic herpes simplex virus type 1 (HSV-1) under investigation for the treatment of malignant glioma, including recurrent glioblastoma (GBM).[1][2] Developed to address the challenges of treating this aggressive cancer, MB-108 employs a dual mechanism of action: direct oncolysis of tumor cells and stimulation of a robust anti-tumor immune response.[3] This document provides a detailed technical overview of the core mechanisms underpinning the therapeutic activity of MB-108.
Core Mechanism of Action: A Dual Approach
MB-108's therapeutic strategy is centered on two key genetic modifications that confer tumor-selective replication and enhanced immunogenicity. These modifications are the deletion of the neurovirulence gene, γ134.5, and the insertion of the human cytomegalovirus (HCMV) gene, IRS1.
Tumor-Selective Oncolysis
The primary mechanism of MB-108's direct anti-tumor activity is its ability to preferentially replicate within and lyse cancer cells. This selectivity is achieved through the deletion of the γ134.5 gene. In normal, healthy cells, viral infection triggers the interferon (IFN) signaling pathway, leading to the activation of protein kinase R (PKR). Activated PKR phosphorylates the eukaryotic translation initiation factor 2 alpha (eIF2α), which results in a shutdown of protein synthesis, thereby preventing viral replication. The γ134.5 protein in wild-type HSV-1 counteracts this host defense mechanism. By deleting this gene, MB-108 is rendered susceptible to the antiviral state of normal cells and is unable to replicate.
In contrast, many cancer cells have dysregulated IFN signaling pathways, which prevents the effective activation of PKR. This impaired antiviral response allows MB-108 to replicate unchecked within the tumor cells, leading to their eventual lysis and the release of new viral progeny to infect neighboring cancer cells.
Furthermore, to enhance its replicative capacity within tumor cells, MB-108 is engineered to express the IRS1 gene from HCMV. The IRS1 protein serves to evade the PKR-mediated translational arrest, further ensuring robust viral protein synthesis and replication within the tumor microenvironment.
Immunomodulation: Transforming "Cold" Tumors into "Hot" Tumors
Beyond direct oncolysis, a critical component of MB-108's mechanism of action is its ability to stimulate a potent anti-tumor immune response. Glioblastomas are often characterized as immunologically "cold" tumors, with a microenvironment that suppresses immune activity. MB-108 infection of tumor cells leads to immunogenic cell death, resulting in the release of tumor-associated antigens (TAAs) and danger-associated molecular patterns (DAMPs). This, in turn, reshapes the tumor microenvironment by recruiting and activating innate and adaptive immune cells, including dendritic cells, natural killer cells, and T lymphocytes.[3]
Preclinical studies have shown that treatment with MB-108 leads to an influx of CD3+ and CD8+ effector T cells into the tumor.[1] This transformation of the tumor from an immune-suppressive to an immune-active state is crucial for generating a durable anti-tumor response. This immunomodulatory effect is particularly relevant for its use in combination with other immunotherapies, such as the CAR T-cell therapy MB-101 in the MB-109 regimen.[1]
Preclinical and Clinical Evidence
Preclinical Data
Preclinical models have demonstrated the superior anti-tumor efficacy of C134 (MB-108) compared to first-generation oncolytic HSVs.[3] Murine studies have shown that C134 effectively induces T cell and antigen-presenting cell responses, which are associated with improved survival.[3] While specific quantitative data on tumor volume reduction and survival statistics from these preclinical studies are not extensively published, the qualitative evidence supports MB-108's potent anti-glioma activity.
Clinical Trial Overview
MB-108 is currently being evaluated in a Phase 1 clinical trial (NCT03657576) for patients with recurrent malignant glioma.[1][2] The primary objectives of this trial are to assess the safety and tolerability of intratumorally administered MB-108. Early results from this trial indicate that MB-108 is active and well-tolerated in this patient population.[1]
| Clinical Trial Identifier | Phase | Indication | Intervention | Status | Key Findings (as of late 2025) |
| NCT03657576 | 1 | Recurrent Malignant Glioma | MB-108 (C134) | Active, not recruiting | Active and well-tolerated in patients with recurrent glioblastoma.[1][4] |
Experimental Protocols
Detailed experimental protocols for the preclinical and clinical studies of MB-108 are not fully available in the public domain. However, based on related research, the methodologies likely employed include:
In Vivo Murine Glioblastoma Models
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Tumor Implantation: Syngeneic mouse glioma cell lines (e.g., GL261) or human patient-derived xenografts are stereotactically implanted into the brains of immunocompetent or immunodeficient mice, respectively.
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Intratumoral Administration: A specific dose of MB-108 (in plaque-forming units, PFU) is injected directly into the established tumor.[5][6] Treatment may consist of single or multiple injections.
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Efficacy Assessment: Tumor growth is monitored over time using methods such as bioluminescence imaging or magnetic resonance imaging (MRI). Animal survival is a primary endpoint.
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Immunohistochemistry (IHC): At the study endpoint, brain tissue is harvested, sectioned, and stained for immune cell markers (e.g., CD3, CD8) to assess the extent of immune cell infiltration into the tumor microenvironment.[7][8][9][10]
General Immunohistochemistry Protocol for CD8+ T-Cell Infiltration:
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Tissue Preparation: Formalin-fixed, paraffin-embedded tumor tissue sections (typically 4-5 μm) are deparaffinized and rehydrated.
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Antigen Retrieval: Heat-induced epitope retrieval is performed using a citrate-based buffer.
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Staining: Sections are incubated with a primary antibody against CD8, followed by a secondary antibody and a detection system (e.g., DAB chromogen).
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Quantification: The number of CD8-positive cells is counted in multiple high-power fields to determine the density of infiltrating T cells.[7][9]
Conclusion
MB-108 (C134) represents a promising therapeutic agent for malignant glioma, leveraging a sophisticated, dual mechanism of action. By combining tumor-selective oncolysis with the potent stimulation of an anti-tumor immune response, MB-108 has the potential to overcome the therapeutic resistance often observed in glioblastoma. Ongoing clinical evaluation will be crucial in determining the full therapeutic benefit of this novel oncolytic virus, both as a monotherapy and in combination with other immunotherapies.
References
- 1. onclive.com [onclive.com]
- 2. Mustang Bio Announces Dosing of First Participant in Phase 1 Clinical Trial of MB-108 (Oncolytic Virus C134) to Treat Glioblastoma :: Mustang Bio, Inc. (MBIO) [ir.mustangbio.com]
- 3. RePORT ⟩ RePORTER [reporter.nih.gov]
- 4. Trial of C134 in Patients With Recurrent GBM [clin.larvol.com]
- 5. Intratumoral Administration of a Novel Cytotoxic Formulation with Strong Tissue Dispersive Properties Regresses Tumor Growth and Elicits Systemic Adaptive Immunity in In Vivo Models - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Maximizing response to intratumoral immunotherapy in mice by tuning local retention - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Immunohistochemical expression of programmed death-ligand 1 and CD8 in glioblastomas - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. CD8+ T-Cell Infiltrate in Newly Diagnosed Glioblastoma is Associated with Long-Term Survival - PMC [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
